Cas no 2006240-05-5 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C6H15N3OS/c1-8-3-5-9(6-4-8)11(2,7)10/h7H,3-6H2,1-2H3
- InChI Key: WVRDRBTXSAERGS-UHFFFAOYSA-N
- SMILES: S(C)(=N)(N1CCN(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 0.9
- Topological Polar Surface Area: 55.8
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373047-0.05g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 0.05g |
$983.0 | 2023-03-02 | ||
| Enamine | EN300-373047-0.1g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 0.1g |
$1031.0 | 2023-03-02 | ||
| Enamine | EN300-373047-0.25g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 0.25g |
$1078.0 | 2023-03-02 | ||
| Enamine | EN300-373047-0.5g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 0.5g |
$1124.0 | 2023-03-02 | ||
| Enamine | EN300-373047-1.0g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-373047-2.5g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 2.5g |
$2295.0 | 2023-03-02 | ||
| Enamine | EN300-373047-5.0g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 5.0g |
$3396.0 | 2023-03-02 | ||
| Enamine | EN300-373047-10.0g |
imino(methyl)(4-methylpiperazin-1-yl)-lambda6-sulfanone |
2006240-05-5 | 10.0g |
$5037.0 | 2023-03-02 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on INDEX NAME NOT YET ASSIGNED
Comprehensive Analysis of CAS No 2006240-05-5 and Its Applications in Modern Research
The compound identified by CAS No 2006240-05-5, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing frequently searched queries such as "what is CAS 2006240-05-5 used for" and "how to synthesize INDEX NAME NOT YET ASSIGNED." By integrating these long-tail keywords, we aim to enhance the visibility and relevance of this discussion for researchers and industry professionals.
One of the most intriguing aspects of CAS No 2006240-05-5 is its structural versatility, which makes it a candidate for diverse applications in pharmaceuticals, materials science, and specialty chemicals. Recent studies have explored its role as a potential intermediate in the synthesis of novel bioactive molecules, aligning with the growing demand for "sustainable chemical intermediates" and "green chemistry solutions." These trending topics reflect the compound's alignment with global efforts to reduce environmental impact while advancing scientific innovation.
From a synthetic perspective, the preparation of INDEX NAME NOT YET ASSIGNED involves multi-step processes that require precise control over reaction conditions. Researchers often search for "optimized synthesis routes for CAS 2006240-05-5" to improve yield and purity. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to address these challenges, offering efficient pathways to scale up production. This focus on methodology resonates with the broader interest in "high-efficiency chemical synthesis" and "process optimization," which are critical for industrial adoption.
In addition to its synthetic utility, CAS No 2006240-05-5 has shown promise in material science applications. Its molecular framework can be tailored to enhance properties like thermal stability and solubility, making it relevant for "advanced polymer formulations" and "functional coatings." These applications are particularly timely, given the surge in demand for high-performance materials in sectors such as electronics, automotive, and renewable energy. By leveraging SEO-optimized terms like "material science innovations 2024," this discussion connects with audiences seeking cutting-edge developments.
Safety and regulatory compliance are also critical considerations for INDEX NAME NOT YET ASSIGNED. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Queries such as "CAS 2006240-05-5 safety data sheet" highlight the importance of transparent information dissemination. This aligns with industry trends emphasizing "responsible chemical management" and "regulatory compliance in R&D," which are increasingly prioritized by stakeholders.
Looking ahead, the potential of CAS No 2006240-05-5 remains expansive. Ongoing research is exploring its utility in nanotechnology and drug delivery systems, areas that dominate searches like "nanocarriers for targeted therapy" and "next-gen pharmaceutical excipients." By contextualizing the compound within these high-impact fields, this article not only addresses current inquiries but also anticipates future directions in scientific exploration.
In summary, CAS No 2006240-05-5 (INDEX NAME NOT YET ASSIGNED) represents a compelling subject for interdisciplinary research. Its adaptability across multiple domains—coupled with its alignment with sustainability goals and technological advancements—positions it as a compound of enduring relevance. By incorporating strategic keywords and addressing user-centric questions, this analysis aims to serve as a valuable resource for the scientific community and beyond.
2006240-05-5 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)